Cas no 698358-08-6 (Tert-butyl 1-benzyl-2,5-dihydropyrrole-3-carboxylate)

• Product Name: Tert-butyl 1-benzyl-2,5-dihydropyrrole-3-carboxylate
• CAS No: 698358-08-6
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• CID: 2154841
• Update Time: 2023-08-05

Tert-butyl 1-benzyl-2,5-dihydropyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-benzyl-2,5-dihydropyrrole-3-carboxylate
• 1-Benzyl-3-pyrroline-3-carboxylic acid tert-butyl ester
• tert-Butyl 1-benzyl-2,5-dihydro-1H-pyrrole-3-carboxylate
• 1-benzyl-2,5-dihydro-1h-pyrrole-3-carboxylic acid tert-butyl ester
• Tert-butyl 1-benzyl-2,5-dihydropyrrole-3-carboxylate

• Inchi： 1S/C16H21NO2/c1-16(2,3)19-15(18)14-9-10-17(12-14)11-13-7-5-4-6-8-13/h4-9H,10-12H2,1-3H3
• InChI Key： XTUOHFQOBOONRC-UHFFFAOYSA-N
• SMILES： O(C(C1=CCN(CC2C=CC=CC=2)C1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 348
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrroline carboxylic acids and derivatives Pyrroline carboxylic acids